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Introduction
Cancer cachexia is a multifactorial syndrome characterized by progressive muscle wasting,

with or without loss of fat mass, that leads to significant functional impairment and decreased

quality of life and survival in cancer patients.[1][2][3] Enobosarm (also known as Ostarine, GTx-

024, or MK-2866) is a nonsteroidal, orally bioavailable selective androgen receptor modulator

(SARM) that has shown promise in the treatment of cancer-induced muscle wasting.[4][5][6][7]

As a SARM, Enobosarm exhibits tissue-selective anabolic effects in muscle and bone while

having minimal impact on other androgen-sensitive tissues, such as the prostate.[6][8] This

document provides detailed application notes and experimental protocols for researchers

investigating the use of Enobosarm in the context of cancer cachexia.

Mechanism of Action
Enobosarm exerts its anabolic effects by binding to the androgen receptor (AR) in skeletal

muscle tissue. This binding event triggers a conformational change in the AR, leading to the
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recruitment of coactivators and the modulation of downstream gene expression.[2][3] The

activation of the AR by Enobosarm stimulates signaling pathways that promote muscle protein

synthesis and inhibit protein degradation, ultimately leading to an increase in lean body mass

and an improvement in physical function.[2][9][10][11]

Key signaling pathways implicated in the anabolic effects of Enobosarm include:

Akt/mTOR Pathway: Activation of the androgen receptor can lead to the stimulation of the

Akt/mTOR signaling cascade, a central regulator of muscle protein synthesis.[2][9]

Regulation of Myostatin and IGF-1: Enobosarm has been shown to modulate the expression

of myostatin, a negative regulator of muscle growth, and Insulin-like Growth Factor 1 (IGF-1),

a potent anabolic factor.[12][13][14][15][16][17][18][19]

Wnt/β-catenin Signaling: There is evidence to suggest crosstalk between androgen receptor

signaling and the Wnt/β-catenin pathway, which plays a role in myogenesis and muscle

hypertrophy.[11][20][21][22]

Data Presentation: Summary of Clinical Trial Data
The following tables summarize the quantitative data from key clinical trials of Enobosarm in

patients with cancer cachexia.

Table 1: Change in Lean Body Mass (LBM) in Cancer Patients Treated with Enobosarm
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Clinical
Trial

Patient
Populatio
n

Treatmen
t Groups

Duration

Change
in LBM
from
Baseline
(Median)

p-value
vs.
Placebo

Referenc
e(s)

Phase II

Male (>45

years) and

postmenop

ausal

female

cancer

patients

with >2%

weight loss

Placebo

(n=34)
113 days +0.02 kg -

[1][3][16]

[23][24]

Enobosarm

1 mg

(n=32)

113 days +1.5 kg 0.0012
[1][3][16]

[23][24]

Enobosarm

3 mg

(n=34)

113 days +1.0 kg 0.046
[1][3][16]

[23][24]

Table 2: Responder Analysis of Lean Body Mass (LBM) in Phase III POWER Trials in NSCLC

Patients
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Clinical
Trial

Assessmen
t Timepoint

Treatment
Group

Percentage
of LBM
Responders
(Maintained
or
Increased
LBM)

p-value vs.
Placebo

Reference(s
)

POWER 1 Day 84 Placebo 30.4% - [25]

Enobosarm 3

mg
41.9% 0.036 [25]

POWER 2 Day 84 Placebo 37.9% - [25]

Enobosarm 3

mg
46.5%

Not

Significant
[25]
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Signaling Pathways and Experimental Workflows

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 15 Tech Support

https://phenome.jax.org/projects/JaxCC1/protocol?method=body+weight&sourceparm=jaxcc_grip
https://phenome.jax.org/projects/JaxCC1/protocol?method=body+weight&sourceparm=jaxcc_grip
https://phenome.jax.org/projects/JaxCC1/protocol?method=body+weight&sourceparm=jaxcc_grip
https://phenome.jax.org/projects/JaxCC1/protocol?method=body+weight&sourceparm=jaxcc_grip
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Muscle Cell

Cytoplasm

Nucleus

Enobosarm Androgen Receptor (AR)
Binds

Akt

Activates

β-catenin
Stabilizes

AR-Enobosarm Complex
Translocates to Nucleus

mTOR

Activates

Gene Transcription

Promotes Protein Synthesis

Promotes Myogenesis

Myostatin (Negative Regulator)

Androgen Response
Element (ARE)

Binds Activates

Downregulates

IGF-1 (Positive Regulator)
Upregulates

Click to download full resolution via product page

Caption: Enobosarm's mechanism of action in skeletal muscle.
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Caption: Preclinical workflow for Enobosarm in a cancer cachexia mouse model.
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Experimental Protocols
Protocol 1: Induction of Cancer Cachexia using C26
Carcinoma Mouse Model
This protocol describes a commonly used method for inducing cancer cachexia in mice.[10][12]

[23][26][27]

Materials:

Colon-26 (C26) adenocarcinoma cells

Appropriate cell culture medium (e.g., RPMI-1640) with 10% Fetal Bovine Serum (FBS) and

1% Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA

Hemocytometer or automated cell counter

Male BALB/c mice (6-8 weeks old)

1 mL syringes with 25-27 gauge needles

70% ethanol

Animal clippers

Procedure:

Cell Culture:

Culture C26 cells in a T75 flask at 37°C in a humidified atmosphere with 5% CO2.

Passage cells every 2-3 days to maintain them in the exponential growth phase.

Cell Preparation for Injection:
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On the day of injection, detach the cells using Trypsin-EDTA.

Neutralize the trypsin with complete medium and centrifuge the cell suspension at 300 x g

for 5 minutes.

Resuspend the cell pellet in sterile PBS.

Count the cells and assess viability (should be >95%).

Adjust the cell concentration to 5 x 10^6 cells/mL in sterile PBS. Keep the cell suspension

on ice.

Tumor Cell Inoculation:

Anesthetize the mice using an appropriate method (e.g., isoflurane inhalation).

Shave a small area on the right flank of each mouse.

Swab the injection site with 70% ethanol.

Inject 100 µL of the C26 cell suspension (5 x 10^5 cells) subcutaneously into the shaved

flank.

Monitoring Cachexia Development:

Monitor the mice daily for general health, body weight, and tumor growth.

Measure tumor dimensions (length and width) with calipers every 2-3 days. Tumor volume

can be calculated using the formula: (width^2 x length) / 2.

Cachexia is typically characterized by a significant loss of body weight (excluding tumor

weight), muscle mass, and fat mass, which usually becomes apparent 14-21 days post-

inoculation.[12][27]

Protocol 2: Administration of Enobosarm in a Preclinical
Model
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This protocol is based on a study that utilized oral gavage for Enobosarm administration in a

cancer cachexia mouse model.[28]

Materials:

Enobosarm (GTx-024)

Vehicle solution (e.g., 0.5% methylcellulose in sterile water)

Oral gavage needles (20-22 gauge, ball-tipped)

1 mL syringes

Analytical balance

Procedure:

Preparation of Dosing Solution:

Prepare a stock solution of Enobosarm in the chosen vehicle. For example, to achieve a

dose of 15 mg/kg in a 25g mouse with a dosing volume of 100 µL, the concentration would

be 3.75 mg/mL.

Ensure the solution is homogenous by vortexing or sonicating if necessary.

Oral Administration:

Gently restrain the mouse.

Insert the gavage needle into the esophagus and deliver the dosing solution directly into

the stomach.

Administer the vehicle solution to the control group using the same procedure.

Treatment is typically initiated a few days after tumor cell inoculation and continued daily

for the duration of the study (e.g., 13 days).[28]
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Protocol 3: Assessment of Lean Body Mass using Dual-
Energy X-ray Absorptiometry (DEXA)
DEXA is a non-invasive technique to measure body composition in live animals.[26][29][30][31]

[32]

Materials:

DEXA instrument for small animals (e.g., PIXImus)

Anesthesia (e.g., isoflurane) and vaporizer

Animal scale

Heating pad

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane.

Weigh the anesthetized mouse.

DEXA Scan:

Place the anesthetized mouse in a prone position on the DEXA scanner bed.

Ensure the limbs are extended and the tail is positioned according to the manufacturer's

instructions.

Perform the scan according to the instrument's software protocol.

Data Analysis:

The software will automatically calculate the lean body mass, fat mass, and bone mineral

density.
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Ensure consistent analysis regions of interest (ROIs) are used for all scans.

Recovery:

Place the mouse on a heating pad to maintain body temperature until it recovers from

anesthesia.

Protocol 4: Assessment of Muscle Strength using a Grip
Strength Meter
This protocol measures the maximal muscle strength of the forelimbs or all four limbs.[1][23]

[25][33][34]

Materials:

Grip strength meter with a grid or bar attachment

Animal scale

Procedure:

Apparatus Setup:

Turn on the grip strength meter and set it to measure the peak force in grams.

Forelimb Grip Strength:

Hold the mouse by the base of its tail and lower it towards the grid.

Allow the mouse to grasp the grid with its forepaws.

Gently and steadily pull the mouse horizontally away from the grid until it releases its grip.

Record the peak force displayed on the meter.

Repeat the measurement two more times for a total of three trials, with a short rest period

in between.

Combined Forelimb and Hindlimb Grip Strength:
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Allow the mouse to grasp the grid with all four paws.

Pull the mouse horizontally away from the grid until it releases its grip.

Record the peak force.

Repeat for a total of three trials.

Data Normalization:

Weigh the mouse immediately after the test.

Normalize the grip strength data to the body weight of the mouse.

Conclusion
Enobosarm represents a promising therapeutic agent for the treatment of cancer cachexia by

selectively targeting the androgen receptor in muscle to promote anabolism. The protocols and

data presented here provide a comprehensive resource for researchers investigating the

preclinical and clinical applications of Enobosarm. Adherence to standardized and well-

validated experimental procedures is crucial for obtaining reproducible and translatable results

in the study of this and other potential anti-cachexia therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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